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Compound of Interest

Compound Name: Disulfuric acid

Cat. No.: B1195825

This technical support center provides essential information for researchers, scientists, and
drug development professionals on material compatibility when handling disulfuric acid
(oleum). Below you will find troubleshooting guides, frequently asked questions (FAQs), and
detailed experimental protocols to ensure the safe and effective use of this highly corrosive
substance.

Troubleshooting Guide: Material Failure

Encountering material failure during experiments with disulfuric acid can compromise safety
and research integrity. This guide provides a systematic approach to troubleshooting common
ISsues.

Problem: Unexpected corrosion or degradation of equipment.
e Immediate Action:

o Safely neutralize and clean any spills according to your lab's standard operating
procedures.

o Wear appropriate personal protective equipment (PPE), including acid-resistant gloves
(Viton® or similar), chemical splash goggles, a face shield, and a lab coat.[1]

o Ensure adequate ventilation, preferably within a fume hood.

« |dentify the Material:
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o Confirm the material of the failed component (e.g., vessel, tubing, gasket).

o Cross-reference the material with the compatibility data provided in this guide (see Table
1).

o Review Operating Conditions:

o Concentration: Was the concentration of free sulfur trioxide (SOs) in the oleum within the
acceptable range for the material?

o Temperature: Did the operating temperature exceed the material's recommended limits?
Remember that dilution of oleum generates significant heat.

o Impurities: Could contaminants in the oleum or the experimental setup have accelerated
corrosion?

 Inspect for Mechanical Stress:

o Were there any signs of mechanical stress, such as scratches, bends, or improper fitting?
Stress can significantly increase the rate of corrosion.

e Consult Material-Specific FAQs:
o Review the frequently asked questions below for guidance on specific materials.

Logical Troubleshooting Flowchart

The following diagram outlines a step-by-step process for troubleshooting material failure when
handling disulfuric acid.
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Caption: Troubleshooting workflow for material failure with disulfuric acid.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1195825?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Frequently Asked Questions (FAQSs)

General Questions
e Q1: What are the primary hazards of working with disulfuric acid (oleum)?

o Al: Disulfuric acid is highly corrosive and reactive. It reacts violently with water,
generating significant heat and releasing toxic sulfur trioxide (SOs) gas, which forms a
dense sulfuric acid mist upon contact with air.[2] Inhalation of these fumes can be fatal. It
can cause severe burns to the skin and eyes.[3]

¢ Q2: What immediate steps should be taken in case of skin or eye contact?

o AZ2: For skin contact, immediately flush with copious amounts of water for at least 15
minutes and remove contaminated clothing. For eye contact, flush with water for at least
15 minutes, holding the eyelids open. Seek immediate medical attention in both cases.

¢ Q3: Can | dilute oleum by adding water to it?

o A3: No. Never add water to oleum. The reaction is extremely exothermic and can cause
boiling and splattering of the corrosive solution. Always add acid to water slowly and in a
controlled manner if dilution is necessary.

Material-Specific Questions
e Q4: Is carbon steel a suitable material for handling oleum?

o A4: Carbon steel can be used for storing and handling concentrated sulfuric acid and
oleum at ambient temperatures and low flow velocities. However, its corrosion rate
increases significantly with increasing temperature, decreasing acid concentration, and
high flow rates.

¢ Q5: Which stainless steel alloys are recommended for oleum service?

o Ab: Austenitic stainless steels like 304 and 316 have limited use and are generally not
recommended for prolonged contact with oleum, especially at elevated temperatures.[1]
Alloy 20, however, exhibits excellent resistance to sulfuric acid over a wide range of
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concentrations and temperatures.[4] Stainless steel 309 has shown better performance
than 304 in some oleum applications.[4]

e Q6: What polymers can be used with fuming sulfuric acid?

o A6: Most common polymers, such as PVC and CPVC, are not resistant to fuming sulfuric
acid. Fully fluorinated polymers like PTFE, PFA, and FEP offer excellent chemical
resistance to oleum at various concentrations and temperatures.

e Q7: What elastomers are suitable for gaskets and seals in oleum applications?

o AT: Fluoroelastomers like Viton® (FKM) are often recommended for their good resistance
to oleum. However, always verify the specific grade and manufacturer's recommendations
for your operating conditions. EPDM and Buna-N (Nitrile) are generally not suitable.

Data Presentation: Material Compatibility

The following table summarizes the compatibility of various materials with disulfuric acid
(oleum). Corrosion rates are highly dependent on the concentration of free SOs, temperature,
and other factors. This data should be used as a guide, and testing under specific experimental
conditions is highly recommended.

Table 1: Material Compatibility with Disulfuric Acid (Oleum)
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. L Concentrati Corrosion Lo
Material Specific Temperatur Compatibilit
] on (% Free Rate ]
Category Material e (°C) y Rating
S0s) (mmlyear)
Metals & ) Good (low
Carbon Steel  20-30% Ambient <0.1 _
Alloys velocity)
Not
20-30% >50°C >1.0 Recommend
ed
Stainless ) ] Fair (short-
20% Ambient Variable
Steel 304 term)
Stainless ) ] )
20% Ambient Variable Fair to Poor
Steel 316
Alloy 20 0-40% Up to 60°C <0.1 Excellent
Hastelloy C-
All Up to 100°C <0.05 Excellent
276
PVC Not
Polymers (Polyvinyl Any Any - Recommend
Chloride) ed
CPVC Not
(Chlorinated Any Any - Recommend
PVC) ed
PP Not
(Polypropylen  Low Ambient - Recommend
e) ed
PTFE
(Polytetrafluo Al Up to 200°C Negligible Excellent
roethylene)
PFA
(Perfluoroalk All Up to 200°C Negligible Excellent
oxy)
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FEP
(Fluorinated o
All Up to 150°C Negligible Excellent
Ethylene
Propylene)
Not
Buna-N
Elastomers o Any Any - Recommend
(Nitrile)
ed
Not
EPDM Any Any - Recommend
ed
Viton® (FKM)  Up to 30% Up to 50°C - Good
Kalrez®
All Up to 200°C - Excellent
(FFKM)

Experimental Protocols

1. Immersion Corrosion Testing of Metals (Based on NACE TM0169 / ASTM G31)

This protocol outlines the procedure for determining the corrosion rate of metallic materials in
disulfuric acid.

e Specimen Preparation:
o Prepare test specimens (coupons) of the desired metal with a known surface area.
o Clean the specimens with a non-corrosive solvent to remove any grease or oil.
o Measure the initial dimensions and weigh the specimens to a high precision.

e Test Procedure:

o Place the specimens in a suitable glass vessel containing the disulfuric acid of the
desired concentration.

o Ensure the specimens are fully immersed and not in contact with each other.
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[e]

Maintain the test solution at the desired temperature for a predetermined duration.

o

After the exposure period, carefully remove the specimens from the acid.

[¢]

Clean the specimens to remove corrosion products according to standard procedures
(e.q., using appropriate inhibited acids).

[¢]

Rinse, dry, and re-weigh the specimens.

» Calculation of Corrosion Rate: The corrosion rate in mm/year can be calculated using the
following formula: Corrosion Rate = (K x W) / (A x T x D) Where:

o

K = a constant (8.76 x 10%)

[¢]

W = mass loss in grams

A = surface area in cm?

o

[e]

T = exposure time in hours

(¢]

D = density of the material in g/cm3
2. Chemical Resistance of Plastics (Based on ASTM D543)
This protocol describes the evaluation of plastic materials' resistance to disulfuric acid.
e Specimen Preparation:
o Prepare standard test specimens of the plastic material (e.g., tensile bars).
o Condition the specimens at a standard temperature and humidity.

o Measure the initial weight, dimensions, and any relevant mechanical properties (e.g.,
tensile strength, elongation).

o Test Procedure:

o Completely immerse the specimens in the disulfuric acid within a sealed container.
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o Maintain the container at the specified temperature for the duration of the test.

o After the exposure time, remove the specimens and rinse with a suitable solvent, then with
distilled water, and wipe dry.

o Re-measure the weight and dimensions of the specimens.

o Conduct mechanical property tests on the exposed specimens and compare the results to
unexposed control specimens.

o Evaluation: Report the changes in weight, dimensions, appearance (e.g., discoloration,
swelling, cracking), and mechanical properties.

Visualization of Corrosion Process

The following diagram illustrates the general mechanism of metallic corrosion in an acidic
environment like disulfuric acid.
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Caption: Generalized electrochemical corrosion of a metal in disulfuric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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